1-(2,6-Dichlorophenyl)-5-oxopyrrolidine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2,6-Dichlorophenyl isocyanate” is a compound used in the preparation of pyridine-urea analog . It has a linear formula of Cl2C6H3NCO, a CAS Number of 39920-37-1, and a molecular weight of 188.01 .
Chemical Reactions Analysis
The Staudinger reaction between electron-deficient aromatic azides such as 2,6-dichlorophenyl azide and triarylphosphines has been reported. This reaction proceeds rapidly and has been successfully applied to chemical modification of proteins in living cells .
Physical And Chemical Properties Analysis
“2,6-Dichlorophenyl isocyanate” is a solid with a boiling point of 101 °C/5 mmHg and a melting point of 42-44 °C .
Scientific Research Applications
Synthesis and Characterization of Biologically Active Scaffolds
Research efforts have focused on synthesizing and characterizing new biologically active scaffolds, including pyrrolo[2,3-b]pyridine derivatives, which have been prepared and characterized for their potential biological activity. Such compounds are of interest due to their structural complexity and potential as pharmacophores (Sroor, 2019).
Optical and Electronic Properties
Studies on pyridine derivatives have investigated their structural, optical, and junction characteristics, revealing their potential in electronic applications. These investigations include assessments of their monoclinic polycrystalline nature, optical functions, and device fabrication potential, suggesting uses in photosensors and other electronic devices (Zedan, El-Taweel, & El-Menyawy, 2020).
Heterocyclic Chemistry Innovations
Research into the unexpected results of reactions involving pyrano[2,3-c]pyrazole-5-carbonitrile derivatives highlights the discovery of new heterocyclic systems. These findings contribute to the broader field of heterocyclic chemistry by elucidating novel reaction pathways and the formation of unprecedented heterocyclic structures (Dotsenko et al., 2019).
Antimicrobial Activity of Novel Compounds
The synthesis and antimicrobial evaluation of new compounds, such as transition metal complexes of pyridine derivatives, have been explored. These studies provide insights into the potential antimicrobial properties of novel chemical entities, offering pathways for the development of new antimicrobial agents (Sadeek, Zordok, El‐Attar, & Ibrahim, 2015).
Crystal Structure and Reaction Mechanism Analysis
Investigations into the crystal structure and reaction mechanisms of related compounds have been conducted, providing valuable information on the molecular configurations and chemical reactivity of these entities. Such studies are crucial for understanding the structural basis of their biological activity and potential applications in drug design (Liu, Chen, Sun, & Wu, 2013).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(2,6-dichlorophenyl)-5-oxopyrrolidine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8Cl2N2O/c12-8-2-1-3-9(13)11(8)15-6-7(5-14)4-10(15)16/h1-3,7H,4,6H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OCTCREFCCVYHAW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=C(C=CC=C2Cl)Cl)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8Cl2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1181623-64-2 |
Source
|
Record name | 1-(2,6-dichlorophenyl)-5-oxopyrrolidine-3-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.